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Compound of Interest

Compound Name: RG108

Cat. No.: B1683939

For researchers, scientists, and drug development professionals, ensuring safe and efficient
laboratory operations is paramount. This document provides immediate, essential safety and
logistical information for the handling of RG108, a non-nucleoside DNA methyltransferase
inhibitor. Adherence to these procedures is critical for minimizing risk and ensuring the integrity
of your research.

Personal Protective Equipment (PPE)

When handling RG108, particularly in its powdered form or when preparing stock solutions, a
comprehensive suite of personal protective equipment is mandatory. This includes, but is not
limited to, a standard laboratory coat, splash goggles, and gloves. Given that RG108 is soluble
in dimethyl sulfoxide (DMSO) and ethanol, the selection of appropriate gloves is critical.

Nitrile gloves are recommended for handling RG108 and its solvents. Below is a summary of
the chemical resistance of nitrile gloves to the recommended solvents.

Breakthrough Time

Chemical . Resistance Rating
(minutes)

Ethanol > 480 Excellent

Dimethyl Sulfoxide (DMSO) 10 - 59 Good (for incidental contact)
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Note: The provided breakthrough times are for general guidance and can vary based on glove
thickness and manufacturer. It is crucial to change gloves immediately upon any suspected
contact with RG108 or its solvents. For prolonged handling, consider using thicker nitrile gloves
or double-gloving.

Operational Plan: Handling and Preparation of
RG108 Stock Solution

This section provides a step-by-step guide for the safe handling and preparation of RG108
stock solutions.

1. Engineering Controls:

¢ All handling of powdered RG108 should be conducted in a certified chemical fume hood to
prevent inhalation of the powder.

o A safety shower and eyewash station must be readily accessible.
2. Required Materials:

e RG108 powder

e Anhydrous DMSO or Ethanol

o Sterile, amber-colored vials for storage

o Calibrated analytical balance

e Spatula

e \ortex mixer

o Appropriate PPE (lab coat, splash goggles, nitrile gloves)

3. Step-by-Step Protocol:

e Don all required personal protective equipment.
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» Tare the analytical balance with a sterile weighing paper or boat.
o Carefully weigh the desired amount of RG108 powder using a clean spatula.
o Transfer the weighed powder to a sterile, amber-colored vial.

 In the chemical fume hood, add the appropriate volume of anhydrous DMSO or ethanol to
the vial to achieve the desired stock concentration.

e Securely cap the vial and vortex until the RG108 is completely dissolved.

 Label the vial clearly with the compound name, concentration, solvent, and date of
preparation.

» Store the stock solution at -20°C for long-term storage.

Disposal Plan

Proper disposal of RG108 and associated waste is crucial to prevent environmental
contamination and ensure laboratory safety. All waste materials should be handled in
accordance with local, state, and federal regulations.

1. Solid Waste:

o Contaminated PPE (gloves, disposable lab coats): Place in a designated, sealed biohazard
bag and dispose of as chemical waste.

o Empty RG108 vials and contaminated labware (weighing paper, pipette tips): Triple-rinse
with a suitable solvent (e.g., ethanol). The rinsate should be collected and disposed of as
liquid chemical waste. The rinsed containers can then be disposed of in the appropriate
laboratory glass or solid waste stream, as per institutional guidelines.

2. Liquid Waste:

o Unused RG108 stock solution: Collect in a designated, sealed, and clearly labeled
hazardous waste container. The container should specify "RG108 in [Solvent Name]".
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e Aqueous waste containing RG108 (e.g., from cell culture experiments): Collect in a separate,
labeled hazardous waste container. Do not pour down the drain.

3. Decontamination:

¢ In case of a spill, decontaminate the area using a suitable laboratory disinfectant. Absorb the
spill with an inert material (e.g., vermiculite, sand) and collect it in a sealed container for
disposal as chemical waste.

Visual Workflow for Handling and Disposal

The following diagram illustrates the key steps in the safe handling and disposal of RG108.
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[https://www.benchchem.com/product/b1683939#personal-protective-equipment-for-
handling-rg108]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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